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Compound of Interest
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Cat. No.: B1195736 Get Quote

Despite its identification as a naturally occurring aporphine alkaloid, the compound known as

Puterine remains largely uninvestigated within the scientific community. A comprehensive

review of available scientific literature and chemical databases reveals a significant lack of

research into its specific biological activities, therapeutic effects, and mechanisms of action.

Consequently, a detailed technical guide on its therapeutic potential, including quantitative

data, experimental protocols, and defined signaling pathways, cannot be constructed at this

time.

Puterine is cataloged in the PubChem database as a distinct chemical entity (CID 191751)

with the molecular formula C18H17NO3. It has been identified in several plant species,

including Magnolia officinalis, Guatteria punctata, and Guatteria schomburgkiana. It belongs to

the class of aporphine alkaloids, a large and diverse group of natural compounds known for a

wide range of pharmacological activities.

While there is no direct research on Puterine, the broader class of aporphine alkaloids has

been the subject of numerous studies. These compounds have demonstrated a variety of

promising therapeutic properties, including:

Anti-inflammatory and Antioxidant Effects: Many aporphine alkaloids exhibit potent anti-

inflammatory and antioxidant activities, which are foundational to treating a host of chronic

diseases.

Anticancer Properties: Certain aporphine alkaloids have been shown to induce cytotoxicity in

various cancer cell lines, suggesting potential as chemotherapeutic agents.
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Metabolic Syndrome Modulation: Research indicates that some aporphine alkaloids may

play a role in managing metabolic syndrome by impacting factors like insulin resistance and

hyperlipidemia.

One tangential mention of Puterine's potential therapeutic relevance comes from the traditional

use of its source plants. Extracts from the leaves and bark of Guatteria schomburgkiana, which

are known to contain alkaloids derived from Puterine, have been used in traditional medicine

by Amazonian communities for the treatment of malaria. However, this ethnobotanical use has

not been substantiated by modern scientific investigation into the specific activity of Puterine
itself.

The absence of dedicated research on Puterine means there is no quantitative data on its

efficacy or toxicity, no published experimental protocols detailing its investigation, and no

elucidated signaling pathways through which it might exert a biological effect.

For researchers, scientists, and drug development professionals, Puterine represents an

unexplored corner of natural product chemistry. The known therapeutic potential of the

aporphine alkaloid class suggests that Puterine and its derivatives could be valuable subjects

for future investigation. However, until such research is conducted and published, any

discussion of its therapeutic effects remains speculative and within the realm of broader

chemical class characteristics rather than specific, evidence-based science.

To cite this document: BenchChem. [The Therapeutic Potential of Puterine: A Substance
Shrouded in Scientific Obscurity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195736#potential-therapeutic-effects-of-puterine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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